Cas no 351073-97-7 (1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester
• CAS No: 351073-97-7
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• MDL: MFCD00441893
• CID: 319287
• Update Time: 2025-10-24

1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester
• 4-Chloro-5-formyl-3-methyl-6,7-dihydro-1H-indole-2-carboxylic acid ethyl ester
• ethyl 4-chloro-5-formyl-3-methyl-6,7-dihydro-1H-indole-2-carboxylate

• MDL： MFCD00441893
• Inchi： 1S/C13H14ClNO3/c1-3-18-13(17)12-7(2)10-9(15-12)5-4-8(6-16)11(10)14/h6,15H,3-5H2,1-2H3
• InChI Key： DIVVAQYRKSZEEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC2=C1C(C)=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 267.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.16000
• LogP: 2.59480

1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester

Recent Advances in the Study of 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester (CAS: 351073-97-7)

The compound 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester (CAS: 351073-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This indole derivative is characterized by its unique structural features, including a chloro-substituted aromatic ring, a formyl group, and an ethyl ester moiety, which make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its potential as a lead compound for various diseases.

One of the key areas of research has been the optimization of synthetic routes for 351073-97-7. A study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthesis method that improves yield and purity while reducing production costs. The authors employed a multi-step reaction sequence involving Friedel-Crafts acylation, Vilsmeier-Haack formylation, and esterification, achieving an overall yield of 65%. This advancement is particularly significant for large-scale production and further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester exhibits potent inhibitory effects against several kinase targets, including JAK2 and FLT3, which are implicated in hematological malignancies. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range, suggesting its potential as a starting point for the development of kinase inhibitors. Molecular docking simulations revealed that the compound binds to the ATP-binding site of these kinases, forming critical hydrogen bonds with key amino acid residues.

Furthermore, the compound has shown promising results in preclinical models of inflammation and autoimmune diseases. Research published in European Journal of Pharmacology (2023) demonstrated that 351073-97-7 significantly reduced pro-inflammatory cytokine production in macrophages and T-cells, with minimal cytotoxicity. These findings position it as a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these encouraging results, challenges remain in the development of 1H-Indole-2-carboxylicacid, 4-chloro-5-formyl-6,7-dihydro-3-methyl-, ethyl ester as a therapeutic agent. Recent pharmacokinetic studies have highlighted its relatively short half-life and moderate bioavailability, which may require structural modifications or formulation optimization. Ongoing research is focusing on prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, the compound 351073-97-7 represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for drug discovery. Future studies should focus on improving its pharmacological properties and exploring its potential in additional therapeutic areas. The recent advancements in synthesis and biological evaluation provide a solid foundation for further development of this compound and its derivatives.